Cas no 94107-44-5 (Cyclohexanecarboxylicacid, undecyl ester)

• Product Name: Cyclohexanecarboxylicacid, undecyl ester
• CAS No: 94107-44-5
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 810971
• PubChem ID: 582157
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, undecyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, undecyl ester
• undecyl cyclohexanecarboxylate
• Cyclohexanecarboxylic acid undecyl ester
• Cyclohexanecarboxylic acid, undecyl ester
• EINECS 302-278-1
• 94107-44-5
• Undecyl cyclohexanecarboxylate #
• BTFNOAHOLGBKRX-UHFFFAOYSA-N
• DTXSID90916484
• NS00062676

• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-13-16-20-18(19)17-14-11-10-12-15-17/h17H,2-16H2,1H3
• InChI Key： BTFNOAHOLGBKRX-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCCC)C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 282.25588
• Monoisotopic Mass: 282.25588
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 7.2

Experimental Properties

• Density: 0.913
• Boiling Point: 339.7°Cat760mmHg
• Flash Point: 144.2°C
• Refractive Index: 1.461